Cas no 2227956-54-7 (tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate)

tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate structure
2227956-54-7 structure
Product Name:tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate
CAS No:2227956-54-7
MF:C14H22F2N2O2
MW:288.333490848541
CID:5846498
PubChem ID:165620148
Update Time:2025-07-14

tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate
    • EN300-1885082
    • 2227956-54-7
    • tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
    • Inchi: 1S/C14H22F2N2O2/c1-12(2,3)20-11(19)18-5-8-4-9(18)10(8)13(7-17)6-14(13,15)16/h8-10H,4-7,17H2,1-3H3/t8-,9-,10?,13?/m0/s1
    • InChI Key: LKNSRZNFOBRYOL-VSQZBESOSA-N
    • SMILES: FC1(CC1(CN)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 288.16493427g/mol
  • Monoisotopic Mass: 288.16493427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.6Ų

tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1885082-0.05g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
0.05g
$2009.0 2023-09-18
Enamine
EN300-1885082-0.1g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
0.1g
$2104.0 2023-09-18
Enamine
EN300-1885082-0.25g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
0.25g
$2200.0 2023-09-18
Enamine
EN300-1885082-0.5g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
0.5g
$2296.0 2023-09-18
Enamine
EN300-1885082-1.0g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
1g
$2391.0 2023-06-03
Enamine
EN300-1885082-2.5g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
2.5g
$4687.0 2023-09-18
Enamine
EN300-1885082-5.0g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
5g
$6937.0 2023-06-03
Enamine
EN300-1885082-10.0g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
10g
$10285.0 2023-06-03
Enamine
EN300-1885082-1g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
1g
$2391.0 2023-09-18
Enamine
EN300-1885082-5g
tert-butyl (1S,4R)-5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
2227956-54-7
5g
$6937.0 2023-09-18

Additional information on tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate

Introduction to tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2227956-54-7)

tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2227956-54-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclic derivatives, which are known for their diverse biological activities and structural versatility.

The molecular structure of tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is characterized by a bicyclic ring system with a tert-butyl ester group and a 2,2-difluorocyclopropyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of azabicyclic compounds in modulating G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes. The unique stereochemistry of tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate, particularly the (1S,4R) configuration, plays a crucial role in its binding affinity and selectivity towards specific GPCRs.

In addition to its potential as a GPCR modulator, tert-butyl (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate has also shown promise in the development of novel analgesics and anti-inflammatory agents. The difluorocyclopropyl moiety contributes to the compound's lipophilicity and metabolic stability, which are essential properties for effective drug candidates.

The synthesis of tert-butly (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate involves a series of intricate chemical reactions that require precise control over stereochemistry and functional group transformations. Advanced synthetic methodologies such as asymmetric synthesis and catalytic processes have been employed to achieve high yields and enantiomeric purity of the final product.

Clinical trials involving similar azabicyclic compounds have demonstrated their safety and efficacy in preclinical models of various diseases. For instance, compounds with similar structural features have shown significant improvements in pain management and inflammation reduction without causing severe side effects commonly associated with traditional analgesics and anti-inflammatory drugs.

The pharmacokinetic properties of tert-butly (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate have been extensively studied to optimize its therapeutic potential. Its high lipophilicity facilitates efficient absorption through biological membranes, while the tert-butyl ester group enhances its stability in physiological conditions.

In conclusion, tert-butly (1S,4R)-5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2337956-54-7) represents a promising candidate in the development of novel therapeutics for a range of medical conditions. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk